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Compound of Interest

Compound Name: Dibutyl phenyl phosphate

Cat. No.: B1198222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two organophosphate flame retardants: Dibutyl
Phenyl Phosphate (DBPP) and Triphenyl Phosphate (TPP). The information presented is

intended for researchers and professionals in material science and product development,

offering a comprehensive overview of their performance, mechanisms, and experimental data

to aid in material selection and formulation.

Executive Summary
Dibutyl Phenyl Phosphate (DBPP) and Triphenyl Phosphate (TPP) are both effective

organophosphate flame retardants. TPP is a well-established flame retardant with a dual

mechanism of action, functioning in both the gas and condensed phases to suppress fire. It

finds wide application in various polymers, including epoxy resins and polyurethanes.

Information on the specific flame retardant performance of DBPP in solid polymers is less

readily available in publicly accessible literature, with its use being more prominently

documented in applications such as fire-resistant hydraulic fluids. This guide synthesizes the

available data to provide a comparative analysis.
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A fundamental understanding of the physical and chemical properties of these flame retardants

is crucial for their application.

Property
Dibutyl Phenyl Phosphate
(DBPP)

Triphenyl Phosphate (TPP)

CAS Number 2528-36-1 115-86-6

Molecular Formula C₁₄H₂₃O₄P C₁₈H₁₅O₄P

Molecular Weight 286.30 g/mol 326.28 g/mol

Appearance
Clear, colorless to slightly

yellow liquid

Colorless to pale yellow

crystalline solid

Boiling Point 131-132 °C 245 °C (at 11 mmHg)

Melting Point
Not applicable (liquid at room

temperature)
48-52 °C

Flash Point > 93 °C (> 200 °F) 220 °C

Solubility Insoluble in water
Insoluble in water, soluble in

organic solvents

Flame Retardant Performance: A Data-Driven
Comparison
The effectiveness of a flame retardant is quantified through standardized tests. While

comprehensive, directly comparable data for DBPP in the same polymer matrices as TPP is

limited in the available literature, this section presents available data to offer insights into their

performance.

Limiting Oxygen Index (LOI)
The LOI test (ASTM D2863) measures the minimum oxygen concentration required to support

the combustion of a material. A higher LOI value indicates better flame retardancy.

Triphenyl Phosphate (TPP): In epoxy resins, the addition of TPP has been shown to

significantly increase the LOI. For instance, an epoxy resin with 9 wt% of a novel phosphate
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flame retardant (DMP, which has a similar structural motif to TPP) saw its LOI increase from

24.5% to 35.0%[1]. In polyurethane foams, the addition of 10 and 20 parts per hundred

polyol (php) of TPP reduced the burning rate, indicating an increase in flame retardancy,

which is correlated with a higher LOI[2].

Dibutyl Phenyl Phosphate (DBPP): Specific LOI data for DBPP in solid polymers is not

readily available in the reviewed literature.

UL-94 Vertical Burn Test
The UL-94 test is a widely used standard to assess the flammability of plastic materials. The V-

0 rating indicates the highest level of flame retardancy.

Triphenyl Phosphate (TPP): In epoxy resins, the addition of 9 wt% of a DMP flame retardant

achieved a UL-94 V-0 rating[1]. Similarly, in polyurethane foams, while the addition of TPP

alone reduced the burning rate, it did not achieve a V-0 rating in the specific study, but rather

an HB (horizontal burning) classification[2].

Dibutyl Phenyl Phosphate (DBPP): Specific UL-94 data for DBPP in solid polymers is not

readily available in the reviewed literature.

Thermogravimetric Analysis (TGA)
TGA measures the thermal stability of a material by monitoring its weight change as a function

of temperature. For flame retardants, TGA provides insights into their decomposition behavior

and their effect on the thermal degradation of the polymer matrix.

Triphenyl Phosphate (TPP): TGA of TPP shows that it decomposes at high temperatures,

releasing phosphorus-containing radicals[3]. When incorporated into polymers, TPP can alter

the decomposition profile. For example, in an epoxy resin, the presence of TPP can lead to

increased char yield at higher temperatures, indicating a condensed-phase mechanism[4].

Dibutyl Phenyl Phosphate (DBPP): While specific TGA data for DBPP as a flame retardant

in a polymer matrix is scarce, its use in fire-resistant aircraft hydraulic fluids suggests it

possesses high thermal stability[5].
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The efficacy of a flame retardant is determined by its mechanism of action during the

combustion process.

Triphenyl Phosphate (TPP): A Dual-Mode Action
TPP is known to exhibit a dual-mode flame retardant mechanism, acting in both the gas phase

and the condensed phase.

Gas Phase Inhibition: Upon heating, TPP can volatilize and decompose to release

phosphorus-containing radicals (e.g., PO•, HPO•). These radicals interfere with the high-

energy H• and OH• radicals in the flame, which are responsible for propagating the

combustion chain reaction. This "radical scavenging" effect quenches the flame and reduces

heat release.

Condensed Phase Charring: TPP can also act in the solid (condensed) phase. During

thermal decomposition, it can form phosphoric acid, which then dehydrates to form

polyphosphoric acid. This polyphosphoric acid acts as a catalyst for the dehydration of the

polymer, promoting the formation of a protective char layer on the material's surface. This

char layer insulates the underlying polymer from heat and oxygen, and prevents the release

of flammable volatiles.

Gas Phase Inhibition

Condensed Phase Charring

Triphenyl Phosphate (Volatilized) Thermal Decomposition Phosphorus Radicals (PO•, HPO•)

Flame QuenchingRadical Scavenging
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Click to download full resolution via product page

Caption: Flame retardant mechanism of Triphenyl Phosphate (TPP).

Dibutyl Phenyl Phosphate (DBPP): Predominantly
Condensed Phase Action
While detailed mechanistic studies on DBPP as a flame retardant in solid polymers are limited,

organophosphates with alkyl chains, like DBPP, are generally considered to act primarily

through a condensed-phase mechanism. The presence of the butyl groups may lead to earlier

decomposition compared to the more thermally stable phenyl groups in TPP. This

decomposition can promote char formation in the underlying polymer at an earlier stage of the

fire.

It is plausible that DBPP also exhibits some gas-phase activity, but the extent of this is not well-

documented in the reviewed literature.
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Condensed Phase Charring
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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